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This guide provides a comprehensive overview of the critical health and safety information for
handling Cyclobutylacetonitrile (CAS No. 5739-58-2). As a vital building block in
pharmaceutical and agrochemical synthesis, a thorough understanding of its hazard profile and
the implementation of rigorous safety protocols are paramount for all personnel. This document
moves beyond a simple recitation of safety data sheet (SDS) information, offering a
synthesized perspective grounded in the chemical's structural properties and the established
toxicology of the aliphatic nitrile class. The causality behind each safety recommendation is
explained to foster a deeper understanding and a proactive safety culture in the laboratory.

Core Hazard Profile and Physicochemical
Characteristics

Cyclobutylacetonitrile is a combustible liquid that presents significant health hazards upon
exposure. Its primary toxicological concern, characteristic of aliphatic nitriles, is the potential for
metabolic release of cyanide, which can interfere with cellular respiration.[1][2] The GHS
classification, extrapolated from close structural analogs like Cyclobutanecarbonitrile,
categorizes it as a substance that is harmful if swallowed, in contact with skin, or inhaled.[3][4]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1593217?utm_src=pdf-interest
https://www.benchchem.com/product/b1593217?utm_src=pdf-body
https://www.benchchem.com/product/b1593217?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK224931/
https://haz-map.com/Agents/715
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.fishersci.at/store/msds?partNumber=11404063&productDescription%3DCYCLOBUTANECARBONITRILE%2C+98%25%2C5G&countryCode=AT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A detailed understanding of its physical properties is the foundation for safe handling and

storage.

Table 1: Physicochemical Properties of Cyclobutylacetonitrile and Related Compounds

Property Cyclobutylacetonitrile Cyclobutanecarbonitrile
CAS Number 5739-58-2 4426-11-3

Molecular Formula CeHoN CsH7N

Molecular Weight 95.14 g/mol 81.12 g/mol [4]
Appearance Colorless to pale yellow liquid Colorless liquid

Boiling Point 181.2°C @ 760 mmHg 144 - 146°CJ[4]

Flash Point 70.1°C 42°C[5]

Density 0.933 g/cm? 0.868 g/cm?3[5]

Storage Temperature 2-8°C Not specified

The flash point of Cyclobutylacetonitrile indicates that it is a combustible liquid and vapors

may form explosive mixtures with air.[6][7]

GHS Hazard Identification and Classification

Based on data from the closely related Cyclobutanecarbonitrile, the following GHS

classifications should be applied to Cyclobutylacetonitrile as a precautionary measure.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

- H226: Flammable liquid and
Flammable Liquids Category 3

vapor[4]
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4 )
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[3][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3][4]

Signal Word:Warning[3]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

A robust safety protocol for handling Cyclobutylacetonitrile relies on a combination of
engineering controls and appropriate PPE to minimize all potential routes of exposure.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of Cyclobutylacetonitrile, including weighing, transferring, and use in
reactions, must be conducted within a certified chemical fume hood.[3] This is critical to prevent
the inhalation of vapors and to contain any potential spills. Given that aliphatic nitriles can
release highly toxic hydrogen cyanide gas upon contact with acids, the fume hood provides an
essential barrier to protect the user.

Personal Protective Equipment (PPE): The Last Line of
Defense
The selection of PPE should be based on a thorough risk assessment of the planned

procedures.

» Hand Protection: Double gloving with nitrile rubber gloves is strongly recommended.[3] Nitrile
gloves offer good resistance to many chemicals, but it is crucial to be aware of their
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breakthrough time and permeation rate.[8] Gloves should be changed frequently, especially if
contamination is suspected.

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory.[3] In situations where there is a significant risk of splashing, a full-face
shield should be worn in addition to safety goggles.[3]

» Skin and Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.
[3] For procedures with a higher risk of splashes or spills, a chemically resistant apron
should be worn over the lab coat.

o Respiratory Protection: In normal use within a functioning chemical fume hood, respiratory
protection is not typically required. However, in the event of a large spill or a failure of
engineering controls, a full-face respirator with an organic vapor/acid gas cartridge is
necessary.[3]

Alwayswear 1 g Double Nitrile Gloves

Chemical Safety Goggles

Always wear
Flame-Resistant Lab Coat -

Face Shield (as needed)

Work must be performed in Chemical Fume Hood

Click to download full resolution via product page

Caption: Required engineering controls and personal protective equipment.

Safe Handling, Storage, and Incompatibility
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Handling Procedures

o Always work in a designated area within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[9]

Use non-sparking tools and explosion-proof equipment.[6]

Ground/bond container and receiving equipment to prevent static discharge.[9]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials, particularly acids and strong oxidizing agents.[10]

e The recommended storage temperature is between 2-8°C.

Incompatible Materials

e Strong Acids: Contact with acids will liberate highly toxic and flammable hydrogen cyanide
gas.[8]

» Strong Oxidizing Agents: Can cause a violent reaction.[10]

e Acid Anhydrides and Acid Chlorides: Incompatible with nitriles.[6][8]

Emergency Procedures: Preparedness and

Response
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid for Cyclobutylacetonitrile Exposure

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.tcichemicals.com/IN/en/p/C3877
https://www.researchgate.net/publication/286670661_Aliphatic_nitrile_mixtures_Toxicity_and_metabolism_in_male_Sprague-Dawley_rats
https://www.tcichemicals.com/IN/en/p/C3877
https://www.chemicalbook.com/msds/cyclopropylacetonitrile.pdf
https://www.ilpi.com/msds/ref/nitrile.html
https://www.chemicalbook.com/msds/cyclopropylacetonitrile.pdf
https://www.researchgate.net/publication/286670661_Aliphatic_nitrile_mixtures_Toxicity_and_metabolism_in_male_Sprague-Dawley_rats
https://www.ilpi.com/msds/ref/nitrile.html
https://www.benchchem.com/product/b1593217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air immediately. If
) breathing is difficult, administer oxygen. If
Inhalation . . _ —
breathing has stopped, give artificial respiration.

Seek immediate medical attention.[3]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[11]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[11]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[10]

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.[7] Water spray can be used to cool containers.

e Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

» Specific Hazards: The compound is flammable and its vapors can form explosive mixtures
with air.[6] Vapors may travel to a source of ignition and flash back.[6]

e Hazardous Combustion Products: Combustion will produce carbon monoxide (CO), carbon
dioxide (COz2), and nitrogen oxides (NOx).[6][10] Critically, under certain conditions, highly
toxic hydrogen cyanide gas can be released.[5]
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e Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[6]

Spill and Leak Procedures

A well-rehearsed spill response plan is essential.
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Evacuate Immediate Area & Alert Others

i

Don Appropriate PPE
(respirator, double gloves, goggles, etc.)

Gemove All Ignition Sources]
Ensure Adequate Ventilation
(Fume Hood)

i

C:ontain Spill with Inert Absorbent MateriaD

(e.g., vermiculite, sand)

Collect Absorbed Material into a
Closed, Labeled Container
Decontaminate Spill Area
(pH 10 buffer then 10% bleach)
Gispose of Waste as Hazardous]

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Cyclobutylacetonitrile spill.
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Spill Cleanup Protocol:

o Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area and
alert colleagues.

o Personal Protection: Before attempting any cleanup, don the appropriate PPE, including a
respirator if the spill is large or outside of a fume hood.

e Control Ignition Sources: Remove all sources of ignition from the area.[6]
o Ventilation: Ensure the area is well-ventilated, utilizing fume hoods to exhaust vapors.

o Containment: Create a dike around the spill using an inert absorbent material such as
vermiculite, sand, or commercial sorbents.[10]

o Absorption and Collection: Carefully apply the absorbent material to the spill, working from
the outside in. Once the liquid is fully absorbed, collect the material using non-sparking tools
and place it into a sealable, properly labeled container for hazardous waste.[6]

o Decontamination: Decontaminate the spill area first with a pH 10 buffer solution, followed by
a freshly prepared 10% bleach solution.[3] All cleaning materials must be collected as
hazardous waste.

» Disposal: Dispose of all contaminated materials as hazardous chemical waste in accordance
with institutional and local regulations.

Toxicological Information: Understanding the Risk

The primary toxicological concern with Cyclobutylacetonitrile, as with other aliphatic nitriles,
is its metabolism to cyanide.[1][2][12] Cyanide is a potent inhibitor of cytochrome c oxidase, a
critical enzyme in the mitochondrial electron transport chain, thereby disrupting cellular
respiration.[1]

While specific LD50 and LC50 data for Cyclobutylacetonitrile are not readily available, the
GHS classification of "Harmful" (Category 4) for its structural analog, Cyclobutanecarbonitrile,
provides a semi-quantitative measure of its acute toxicity.[3][4] Symptoms of overexposure may
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include headache, dizziness, nausea, and in severe cases, convulsions, loss of consciousness,
and respiratory arrest, consistent with cyanide poisoning.

Disposal Considerations

All waste containing Cyclobutylacetonitrile, including empty containers, contaminated
absorbent materials, and used PPE, must be treated as hazardous waste.[13] Dispose of this
waste through a licensed hazardous waste disposal company, following all local, state, and
federal regulations. Do not dispose of it down the drain.

Conclusion: A Commitment to Safety

Cyclobutylacetonitrile is a valuable reagent in chemical synthesis, but its handling demands a
high level of respect for its potential hazards. By understanding its physicochemical properties,
adhering to stringent engineering controls, consistently using appropriate personal protective
equipment, and being prepared for emergencies, researchers can mitigate the risks associated
with its use. This guide serves as a foundational document to be integrated into laboratory-
specific Standard Operating Procedures (SOPs) and ongoing safety training.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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